Cas no 2137610-97-8 (7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137610-97-8
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 5841753
• PubChem ID: 165478436
• Update Time: 2025-11-01

7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2137610-97-8
• 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• EN300-1075631

• Inchi： 1S/C14H21NS/c1-10-4-2-3-5-12(10)13-14-11(6-8-15-13)7-9-16-14/h7,9-10,12-13,15H,2-6,8H2,1H3
• InChI Key： URQOYRRAIVCPCS-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1CCCCC1C

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Professional Introduction to Compound with CAS No. 2137610-97-8 and Product Name: 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine

The compound identified by the CAS number 2137610-97-8 and the product name 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The integration of a thieno[2,3-cpyridine core with a 2-methylcyclohexyl substituent creates a unique scaffold that is both synthetically intriguing and biologically relevant.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the search for new therapeutic agents. The thieno[2,3-cpyridine moiety is known for its ability to modulate various biological pathways, making it a valuable scaffold for drug discovery. The presence of the 7-(2-methylcyclohexyl) group adds steric bulk and potential lipophilicity, which can influence both the pharmacokinetic properties and the binding affinity of the compound to its target receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The thieno[2,3-cpyridine scaffold has been shown to interact with multiple neurotransmitter systems, including serotonin and dopamine receptors. This interaction profile suggests that compounds like 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine could serve as lead candidates for the development of new antipsychotic or antidepressant drugs. Recent studies have demonstrated that modifications in the thieno[2,3-cpyridine core can significantly alter the pharmacological properties of these molecules, leading to improved efficacy and reduced side effects.

The synthetic route to 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 2-methylcyclohexyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to enhance the efficiency of these reactions. These methodologies not only improve the scalability of production but also allow for greater flexibility in modifying the molecular structure.

From a computational chemistry perspective, the molecular modeling of 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine has revealed interesting insights into its binding interactions. Studies using molecular dynamics simulations have shown that this compound can form stable complexes with target proteins through both hydrophobic and hydrogen bonding interactions. The steric environment provided by the 2-methylcyclohexyl group appears to play a crucial role in determining the binding affinity and specificity of the molecule. These findings are particularly relevant for designing drugs that require precise targeting without off-target effects.

The pharmacokinetic properties of 7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine are also under investigation as part of its development as a potential therapeutic agent. Preliminary in vitro studies have indicated that this compound exhibits good solubility and stability under physiological conditions. Additionally, preliminary toxicity assessments have shown no significant adverse effects at moderate doses. These findings are encouraging and suggest that further development could lead to a safe and effective drug candidate.

In conclusion,7-(2-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine (CAS No. 2137610-97-8) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve,thieno[2,3-cpyridine derivatives like this one will undoubtedly play a crucial role in addressing unmet medical needs.